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Compound of Interest

Compound Name: Tetraphosphorus pentasulfide

CAS No.: 12137-70-1

Cat. No.: B13743481

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
This technical guide provides a comprehensive overview of tetraphosphorus pentasulfide
(P₄S₅), a fascinating yet less-explored member of the phosphorus sulfide family. While its close

relative, tetraphosphorus decasulfide (P₄S₁₀), has been extensively studied and utilized, P₄S₅

possesses unique structural and reactive properties that warrant closer examination. This

document aims to serve as a detailed resource for researchers and professionals, offering

insights into its fundamental characteristics, synthesis, handling, and potential applications,

thereby fostering further exploration into its chemistry.

Chemical Identity and Nomenclature
Tetraphosphorus pentasulfide is an inorganic molecular compound with the chemical formula

P₄S₅. Proper identification is crucial for regulatory compliance and scientific communication.

CAS Number: 12137-70-1[1]
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IUPAC Name: 2,4,6,8,9-pentathia-1,3,5,7-tetraphosphatricyclo[3.3.1.0³⁷]nonane[1]

Molecular Structure and Properties
The molecular structure of P₄S₅ is a key determinant of its physical and chemical properties. It

adopts a cage-like structure derived from a P₄ tetrahedron, with five sulfur atoms bridging the

phosphorus atoms. This arrangement is less symmetrical than the adamantane-like structure of

P₄S₁₀.

Physicochemical Properties
A summary of the key physicochemical properties of P₄S₅ is presented in the table below.

Property Value Source(s)

Molecular Formula P₄S₅ [1]

Molar Mass 284.22 g/mol [1]

Appearance Yellow crystalline solid [2]

Melting Point 170 °C (for α-form) [2]

Density 2.17 g/cm³ [2]

Solubility
Soluble in carbon disulfide

(CS₂)
[3]

Thermal Stability Decomposes above 200°C

Synthesis of Tetraphosphorus Pentasulfide
The synthesis of P₄S₅ requires careful control of stoichiometry and reaction conditions to avoid

the formation of other phosphorus sulfides. A common laboratory-scale synthesis involves the

controlled sulfidation of tetraphosphorus trisulfide (P₄S₃).

Experimental Protocol: Synthesis from P₄S₃ and Sulfur
This protocol describes the synthesis of P₄S₅ by the reaction of tetraphosphorus trisulfide with

elemental sulfur in a carbon disulfide solvent, using iodine as a catalyst.
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Materials:

Tetraphosphorus trisulfide (P₄S₃)

Elemental sulfur (S₈)

Carbon disulfide (CS₂), anhydrous

Iodine (I₂), catalytic amount

Anhydrous hexane (for washing)

Schlenk flask and condenser

Inert gas supply (e.g., argon or nitrogen)

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: Assemble a dry Schlenk flask equipped with a magnetic stir bar and a reflux

condenser under an inert atmosphere.

Reagent Addition: In the Schlenk flask, dissolve tetraphosphorus trisulfide (P₄S₃) in

anhydrous carbon disulfide. To this solution, add the stoichiometric amount of elemental

sulfur. Finally, add a catalytic amount of iodine.

Reaction: Stir the reaction mixture at room temperature. The progress of the reaction can be

monitored by ³¹P NMR spectroscopy.

Work-up: Once the reaction is complete, the solvent is removed under reduced pressure.

The resulting solid is washed with anhydrous hexane to remove any unreacted sulfur and

byproducts.

Purification: The crude P₄S₅ can be further purified by recrystallization from carbon disulfide.
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Experimental Workflow for P₄S₅ Synthesis

Reaction Setup

Reaction

Work-up & Purification

Assemble dry Schlenk flask with condenser under inert gas

Dissolve P₄S₃ in anhydrous CS₂

Add stoichiometric S₈

Add catalytic I₂

Stir at room temperature

Remove solvent under reduced pressure

Wash solid with anhydrous hexane

Recrystallize from CS₂

Pure P₄S₅

Click to download full resolution via product page

Caption: Workflow for the synthesis of P₄S₅.
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Chemical Reactivity
The reactivity of P₄S₅ is influenced by the presence of both P-P and P-S bonds, as well as the

differing oxidation states of the phosphorus atoms. It serves as a versatile reagent in various

chemical transformations.

Thionation Reactions
Similar to P₄S₁₀, P₄S₅ is an effective thionating agent, capable of converting carbonyl

compounds into their corresponding thiocarbonyl analogues. However, the lower sulfur content

and different structural motif of P₄S₅ can lead to different reactivity and selectivity profiles

compared to P₄S₁₀. It can be used for the thionation of ketones, esters, and amides.

Reactions with Nucleophiles and Electrophiles
The phosphorus atoms in P₄S₅ can act as electrophilic centers, reacting with various

nucleophiles. Conversely, the sulfur atoms can exhibit nucleophilic character. The specifics of

these reactions are an active area of research, offering potential for the synthesis of novel

organophosphorus and organosulfur compounds. The interaction with nucleophiles is a key

aspect of its role in thionation reactions.[4][5] The lone pairs on the sulfur atoms allow them to

act as nucleophilic sites, particularly in reactions with strong electrophiles.[4][5]

Key Reactions of P₄S₅

Thionation Reaction with Nucleophiles Reaction with Electrophiles

P₄S₅

Carbonyl Compound (C=O)

Thionating Agent

Nucleophile (Nu⁻)

Electrophilic Center

Electrophile (E⁺)

Nucleophilic Center

Thiocarbonyl Compound (C=S) Organophosphorus Compounds Organosulfur Compounds
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Click to download full resolution via product page

Caption: Overview of P₄S₅'s chemical reactivity.

Applications
The unique properties of P₄S₅ make it a valuable compound in several areas of chemical

science.

Organic Synthesis: As a thionating agent, it provides an alternative to P₄S₁₀ and Lawesson's

reagent, potentially offering different selectivity.

Materials Science: It can serve as a precursor for the synthesis of phosphorus-sulfur-based

materials, such as glasses and semiconductors.

Coordination Chemistry: The cage-like structure of P₄S₅ can be modified to create novel

ligands for coordination with metal centers.

Safety and Handling
P₄S₅ is a hazardous chemical and must be handled with appropriate safety precautions. While

a specific Safety Data Sheet (SDS) for P₄S₅ is not readily available, the safety protocols for the

closely related phosphorus pentasulfide (P₄S₁₀) provide a strong basis for its safe handling.

General Precautions:

Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of

dust and contact with skin and eyes.[6][7] Use non-sparking tools.[8]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

chemical-resistant gloves, safety goggles with side-shields, and a lab coat.[2][6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from water and moisture, as it reacts to produce toxic hydrogen sulfide gas.[2][7]

Fire: P₄S₅ is a flammable solid. Use dry chemical powder, sand, or carbon dioxide for

extinguishing fires. Do not use water.[2][7]
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Emergency Procedures:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

medical attention.[7]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[6]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[6]

Comparative Analysis: P₄S₅ vs. P₄S₁₀
While both are phosphorus sulfides, P₄S₅ and P₄S₁₀ have distinct differences in their structure,

properties, and reactivity.

Feature P₄S₅
P₄S₁₀ (Phosphorus
Pentasulfide)

Molecular Formula P₄S₅ P₄S₁₀

Molar Mass 284.22 g/mol 444.55 g/mol

Structure Asymmetrical cage
Symmetrical adamantane-like

cage

Melting Point ~170 °C ~288 °C

Reactivity Generally more reactive Less reactive

Applications Niche applications in synthesis

Widely used in the production

of insecticides, lubricant

additives, and flotation agents

The higher reactivity of P₄S₅ can be attributed to its less stable, more strained structure

compared to the highly symmetrical and stable P₄S₁₀ molecule.
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Conclusion
Tetraphosphorus pentasulfide is a compound with significant potential that remains to be

fully unlocked. Its unique structure and reactivity set it apart from other phosphorus sulfides

and offer exciting opportunities for the development of new synthetic methodologies and

materials. This guide provides a foundational understanding of P₄S₅, intended to equip

researchers with the knowledge necessary to safely handle and explore the chemistry of this

intriguing molecule. Further research into its reaction mechanisms and applications is highly

encouraged and will undoubtedly lead to new discoveries in the field of inorganic and organic

chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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